Cas no 27473-62-7 (2-amino-2,3-dihydro-1H-indene-2-carboxylic acid)

• Product Name: 2-amino-2,3-dihydro-1H-indene-2-carboxylic acid
• CAS No: 27473-62-7
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD01456491
• CID: 280716
• PubChem ID: 250936
• Update Time: 2025-05-23

2-amino-2,3-dihydro-1H-indene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2,3-dihydro-1H-indene-2-carboxylic acid
• 2-Aminoindan-2-carboxylic Acid
• 1H-Indene-2-carboxylicacid, 2-amino-2,3-dihydro-
• 2-amino-1,3-dihydroindene-2-carboxylic acid
• 2-Amino-2-indancarboxylic acid
• 2-Aminoindane-2-carboxylic acid
• 2,3-dihydroindene-2-amino-2-carboxylic acid
• 2-amino-2-indanecarboxylic acid
• 2-Amino-indan-2-carbonsaeure
• 2-amino-indan-2-carboxylic acid
• 2-Amino-2-carboxyindan
• NSC 70943
• 2-Aminoindan-2-carboxylicacid
• 2-azanyl-1,3-dihydroindene-2-carboxylic acid
• NSC70943
• 1H-Indene-2-carboxylic acid, 2-amino-2,3-dihydro-
• (+/-)-2-Aminoindane-2-carboxylic acid
• 2-?Aminoindan-?2-?carboxylic Acid
• FT-0650878
• SCHEMBL122942
• AB01322396-02
• NS00015542
• A819084
• BS-9775
• SB36337
• NCGC00327074-01
• SY011514
• DTXSID00290762
• AC-4448
• 2-aminoindane-2-carboxylic acid;2-Aminoindan-2-carboxylic Acid
• EN300-51849
• TS-02460
• Z336080064
• CS-0254715
• AKOS000278463
• 2-Amino-2-indancarboxylic?acid
• UHQFXIWMAQOCAN-UHFFFAOYSA-N
• 2-Amino-indan-2-carboxylic acid, AldrichCPR
• NSC-70943
• BDBM50319693
• CHEMBL1082953
• MFCD01456491
• 2-amino-indane-2-carboxylic acid
• 1H-Indene-2-carboxylicacid,2-amino-2,3-dihydro-
• 27473-62-7
• DB-005911
• 2-Amino-2,3-dihydro-1H-indene-2-carboxylic Acid; H-Aic-OH

• MDL： MFCD01456491
• Inchi： 1S/C10H11NO2/c11-10(9(12)13)5-7-3-1-2-4-8(7)6-10/h1-4H,5-6,11H2,(H,12,13)
• InChI Key： UHQFXIWMAQOCAN-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC=CC=2C1)N)=O

Computed Properties

• Exact Mass: 177.07900
• Monoisotopic Mass: 213.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: White to light beige crystalline powder
• Density: 1.1607 (rough estimate)
• Melting Point: 298-300 ºC
• Boiling Point: 309.12°C (rough estimate)
• Flash Point: 169.8℃
• Refractive Index: 1.5168 (estimate)
• PSA: 63.32000
• LogP: 1.26760

2-amino-2,3-dihydro-1H-indene-2-carboxylic acid Security Information

• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Storage Condition：0-6°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-amino-2,3-dihydro-1H-indene-2-carboxylic acid

2-Amino-2,3-Dihydro-1H-Indene-2-Carboxylic Acid (CAS No: 27473-62-7)

The compound 2-amino-2,3-dihydro-1H-indene-2-carboxylic acid, identified by the CAS registry number 27473-62-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of an indene ring system with an amino group and a carboxylic acid group attached at specific positions, making it a versatile compound for various chemical modifications and biological studies.

Recent studies have highlighted the importance of indene derivatives in medicinal chemistry. The presence of the amino group in 2-amino-2,3-dihydro-1H-indene-2-carboxylic acid allows for hydrogen bonding interactions, which are crucial for bioavailability and target binding affinity. Additionally, the carboxylic acid group provides opportunities for further functionalization, such as esterification or amidation, enabling the creation of prodrugs or bioisosteres with enhanced pharmacokinetic profiles.

The synthesis of 2-amino-2,3-dihydro-1H-indene-2-carboxylic acid involves a multi-step process that typically includes cyclization reactions and subsequent functional group transformations. Researchers have explored various synthetic pathways to optimize yield and purity, often employing catalytic methods or microwave-assisted synthesis to accelerate reaction times. These advancements have made the compound more accessible for large-scale production and preclinical testing.

In terms of biological activity, indene-based compounds have shown promise in anti-inflammatory and anticancer studies. The amino group in 2-amino-2,3-dihydro-1H-indene-2-carboxylic acid contributes to its ability to inhibit specific enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. Furthermore, preliminary in vitro studies suggest that this compound may exhibit cytotoxic effects against certain cancer cell lines, warranting further investigation into its therapeutic potential.

The structural flexibility of indene derivatives also makes them valuable in material science applications. For instance, derivatives of indene-based compounds have been explored as precursors for organic semiconductors due to their conjugated π-systems and tunable electronic properties. This dual applicability in both medicinal and material sciences underscores the versatility of compounds like CAS No: 27473-62-7.

In conclusion, 2-amino-2,3-dihydro-1H-indene-2-carboxylic acid, with its unique structure and functional groups, represents a promising compound with diverse applications across multiple scientific disciplines. Continued research into its synthesis, biological activity, and material properties will undoubtedly unlock new avenues for its utilization in both therapeutic and technological advancements.